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Compound of Interest

Compound Name: Methyl hydrazinecarbodithioate

Cat. No.: B1228944

An In-depth Technical Guide to Methyl Hydrazinecarbodithioate for Researchers and Drug
Development Professionals

Introduction

Methyl hydrazinecarbodithioate, also known as S-methyl dithiocarbazate, is a versatile
chemical intermediate with significant applications in organic synthesis and medicinal
chemistry. Its unique structural features, combining a hydrazine moiety with a dithiocarboxylate
group, make it a valuable precursor for the synthesis of a wide range of heterocyclic
compounds. These derivatives have garnered considerable attention for their diverse biological
activities, including potential anticancer, antiviral, and antimicrobial properties. This guide
provides a comprehensive overview of the chemical properties, synthesis, and applications of
methyl hydrazinecarbodithioate, tailored for researchers, scientists, and professionals in the
field of drug development.

Chemical and Physical Properties

Methyl hydrazinecarbodithioate is a well-characterized compound with established physical
and chemical properties. A summary of its key identifiers and properties is presented in the
table below.
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Property Value Reference
CAS Number 5397-03-5 [1112]
Molecular Formula C2HsN2S2 [1][2]
Molecular Weight 122.22 g/mol [1]

IUPAC Name Methy/ [1]

hydrazinecarbodithioate

Methyl dithiocarbazate, S-

Methyl dithiocarbazate,
Synonyms " . [31141[5]
Dithiocarbazic acid methyl

ester
Appearance White solid [6]
Melting Point 79 °C [6]
Boiling Point 207.3 °C at 760 mmHg [2]
Density 1.314 g/cm3 [2]
Flash Point 79.2 °C [2]
SMILES CSC(=S)NN [1]

Molecular Structure

The molecular structure of Methyl hydrazinecarbodithioate is characterized by a central
carbon atom double-bonded to a sulfur atom and single-bonded to another sulfur atom and a
hydrazine group. The second sulfur atom is bonded to a methyl group.
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Caption: 2D representation of Methyl hydrazinecarbodithioate structure.

Synthesis of Methyl Hydrazinecarbodithioate

The synthesis of methyl hydrazinecarbodithioate is a well-established process, typically
involving the reaction of hydrazine with carbon disulfide, followed by methylation. Several
variations of this synthesis have been reported in the literature.

Experimental Protocol: Synthesis from Hydrazine,
Carbon Disulfide, and Methyl lodide

This protocol is adapted from procedures described in various patents and publications.[7][8][9]

Materials:

Hydrazine hydrate (85%)

Potassium hydroxide

Carbon disulfide

Methyl iodide
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o Ethanol
o Water
e Ether
Procedure:

» Prepare a solution of potassium hydroxide in a mixture of water and ethanol in a reaction
vessel equipped with a stirrer and a cooling bath.

e Cool the solution to 0°C.

e Slowly add hydrazine hydrate to the cooled potassium hydroxide solution while maintaining
the temperature.

 To this mixture, add pre-cooled carbon disulfide dropwise, ensuring the internal temperature
of the reaction mixture does not exceed 10°C. A yellow oil, potassium dithiocarbazinate, may
separate during this addition.

 After the addition of carbon disulfide is complete, continue stirring the mixture for an
additional hour.

e Cool the reaction mixture and add two volumes of ether to precipitate more of the potassium
dithiocarbazinate.

o Separate the oily layer and dissolve it in water.
¢ Cool the resulting aqueous solution in an ice bath.

o Add methyl iodide in small portions with shaking and cooling after each addition until the
methyl iodide is consumed.

» Allow the reaction mixture to stand for several hours with occasional shaking to ensure the
completion of the reaction.

e The resulting solid, methyl dithiocarbodithioate, is collected by filtration.
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e The crude product can be purified by recrystallization from ethanol.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Methyl

hydrazinecarbodithioate.

Synthesis of Methyl Hydrazinecarbodithioate

Reaction in
Ethanol/Water at 0-10°C

l

Formation of
Potassium Dithiocarbazinate

Methylation with
Methyl lodide
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Caption: Workflow for the synthesis of Methyl hydrazinecarbodithioate.

Applications in Research and Drug Development
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Methyl hydrazinecarbodithioate serves as a crucial building block in the synthesis of various
heterocyclic compounds with potential therapeutic applications.

Intermediate for Biologically Active Molecules:

» Derivatives of methyl hydrazinecarbodithioate, particularly isatin-derived dithiocarbazate
imines, have been investigated for a broad spectrum of physiological properties.[10][11]

e Itis a precursor for the synthesis of carbothiohydrazones, carbothiohydrazides, and various
aza-heterocyclic compounds like pyrazoles, 1,2,4-triazoles, and 1,3,4-thiadiazoles.[10]

It has been used as an intermediate in the preparation of 6-aryl-pyridine
thiosemicarbazones, which have been explored for their biological activities.[7][8][9]

Anticancer and Antiviral Activity:

o A study on twelve methyl-2-arylidene hydrazinecarbodithioates revealed cytostatic activity
against human promyelocytic leukemia cells.[12]

o Some of these derivatives also exhibited antiviral activity against herpes simplex virus (HSV)
and varicella-zoster virus (VZV).[12]

e Anovel piperidone hydrazine carbodithioate derivative demonstrated significant inhibitory
activity against the Hep G2 liver cancer cell line.[13]

Spectroscopic Data

The structural elucidation of Methyl hydrazinecarbodithioate and its derivatives is supported
by various spectroscopic techniques.
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Spectroscopic Data Type

Observed Values |
Information

Reference

Mass Spectrometry (EI)

Molecular Weight: 122.212

g/mol

[4]

Gas Phase lon Energetics

lonization Energy: 8.81 eV

[14]

1H NMR (for a derivative)

For Methyl 2-[(Z)-5-bromo-2-
oxoindolin-3-
ylidene]hydrazinecarbodithioat
e: 0 2.63 (s, 3H), 6.92 (d, 1H),
7.59 (dd, 1H), 7.63 (d, 1H),
11.48 (s, 1H), 13.90 (s, 1H)
ppm.

[11]

HRMS (for a derivative)

For Methyl 2-[(Z)-5-bromo-2-
oxoindolin-3-
ylidene]hydrazinecarbodithioat
e: [M+H]* found at 329.9335

m/z.

[11]

Safety Information

Methyl hydrazinecarbodithioate is a chemical that requires careful handling due to its

potential hazards.
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Hazard Class Hazard Statement

Precautionary
Reference
Statement

. o H315: Causes skin
Skin Irritation o
irritation

P264: Wash skin
thoroughly after
handling. P280: Wear
protective gloves.
P302 + P352: IF ON
SKIN: Wash with
plenty of soap and
water. P332 + P313: If

skin irritation occurs:

[15]

Get medical advice/
attention. P362: Take
off contaminated
clothing and wash

before reuse.

o H319: Causes serious
Eye Irritation o
eye irritation

P280: Wear eye
protection/ face
protection. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
[15]
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337 + P313:
If eye irritation
persists: Get medical

advice/ attention.

Respiratory Irritation H335: May cause

respiratory irritation

P261: Avoid breathing  [15]
dust. P271: Use only
outdoors or in a well-
ventilated area. P304

+ P340 + P312: IF

INHALED: Remove
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person to fresh air and
keep comfortable for
breathing. Call a
POISON CENTER/
doctor if you feel
unwell. P403 + P233:
Store in a well-
ventilated place. Keep
container tightly
closed. P405: Store
locked up.

Conclusion

Methyl hydrazinecarbodithioate is a chemical of significant interest to the scientific and drug
development communities. Its straightforward synthesis and versatile reactivity make it an
invaluable intermediate for creating novel compounds with a wide array of biological activities.
The demonstrated cytostatic and antiviral properties of its derivatives underscore the potential
of this scaffold in the development of new therapeutic agents. As research in this area
continues, it is likely that more applications for methyl hydrazinecarbodithioate and its
derivatives will be discovered, further solidifying its importance in medicinal chemistry. Proper
handling and adherence to safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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